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Compound of Interest

3-(2-Methoxypyridin-4-
Compound Name:
YL)propanoic acid

Cat. No.: B035425

CAS Number: 102336-07-2

This technical guide provides a comprehensive overview of 3-(2-Methoxypyridin-4-
YL)propanoic acid, a heterocyclic compound of interest to researchers and professionals in
drug development and chemical synthesis. This document details its chemical and physical
properties, safety information, and insights into its potential biological significance based on
related structures.

Chemical and Physical Properties

While extensive experimental data for 3-(2-Methoxypyridin-4-YL)propanoic acid is not
readily available in public literature, its fundamental properties have been determined and are
summarized below.

Property Value Source
CAS Number 102336-07-2

Molecular Formula CoH11NOs3 [1]
Molecular Weight 181.19 g/mol N/A
Monoisotopic Mass 181.0739 Da [1]
Predicted XlogP 0.9 [1]
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Structure:
Caption: Chemical structure of 3-(2-Methoxypyridin-4-YL)propanoic acid.

Spectroscopic Data

Detailed experimental spectroscopic data for 3-(2-Methoxypyridin-4-YL)propanoic acid is
limited. However, predicted mass spectrometry data can provide valuable information for its
identification.

Predicted Mass Spectrometry Data:

Adduct mlz

[M+H]* 182.08118
[M+Na]* 204.06312
[M-H]~ 180.06662
[M+NHa]* 199.10772
[M+K]* 220.03706
[M+H-H20]* 164.07116
[M+HCOO]~ 226.07210
[M+CHsCOO]- 240.08775

Data sourced from PubChemlLite.[1]

Synthesis

A detailed, experimentally verified protocol for the synthesis of 3-(2-Methoxypyridin-4-
YL)propanoic acid is not publicly available. However, general synthetic strategies for related
pyridine carboxylic acids can be adapted. One potential synthetic workflow is outlined below.

Starting Material
(e.g., 2-Methoxy-4-methylpyridine)

3-(2-Methoxypyridin-4-YL)propanoic acid

Introduction of the
propanoic acid moiety

Hydrolysis/Purification }—b
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Caption: A generalized synthetic workflow for 3-(2-Methoxypyridin-4-YL)propanoic acid.

Biological Activity and Potential Applications

While no specific biological activity has been reported for 3-(2-Methoxypyridin-4-
YL)propanoic acid, the broader class of pyridine carboxylic acid derivatives is known for a
wide range of pharmacological effects.[2] These compounds are recognized for their
therapeutic potential in various diseases, including infections, inflammation, and cancer.[2] The
pyridine ring is a common scaffold in medicinal chemistry, known to interact with biological
targets through 1t-11 stacking and hydrogen bonding.[2] The carboxylic acid group can enhance
polarity and coordinate with metal ions in enzymes.[2]

Given these general properties of related compounds, 3-(2-Methoxypyridin-4-YL)propanoic
acid could be a candidate for screening in various biological assays to explore its potential as
an enzyme inhibitor or for other therapeutic applications.[2]

Safety and Handling

For safe handling of 3-(2-Methoxypyridin-4-YL)propanoic acid, standard laboratory
precautions for handling chemical reagents should be followed. This includes the use of
personal protective equipment such as safety glasses, gloves, and a lab coat.[3] Work should
be conducted in a well-ventilated area or a fume hood to avoid inhalation of any potential dust
or vapors.[3] In case of contact with skin or eyes, the affected area should be rinsed
immediately with plenty of water.[3]

General First Aid Measures:

Inhalation: Move the person to fresh air.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion: Rinse mouth with water.
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Always consult the material safety data sheet (MSDS) provided by the supplier for complete
and detailed safety information.

Conclusion

3-(2-Methoxypyridin-4-YL)propanoic acid is a chemical compound with potential for further
investigation in the fields of medicinal chemistry and drug discovery. While specific
experimental data is currently sparse, its structural relationship to biologically active pyridine
carboxylic acids suggests it may possess interesting pharmacological properties. Further
research is warranted to fully characterize its physical, chemical, and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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